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Abstract
KW-5805, chemically identified as N-(5,11-dihydro-benzoxepino[3,4-b]pyridin-11-yl)-N',N'-

diethylethane-1,2-diamine, is a tricyclic compound that was investigated for its potential as an

anti-ulcer agent. This document provides a comprehensive technical overview of its chemical

structure, and available pharmacological properties. While specific quantitative

physicochemical and spectroscopic data are not readily available in public literature, this guide

synthesizes the existing knowledge from pharmacological studies to offer insights into its

mechanism of action and therapeutic potential. The development of KW-5805 has been

discontinued.

Chemical Structure and Identification
KW-5805 possesses a unique tricyclic core structure, a dibenz[b,f]oxepine ring system fused

with a pyridine moiety. This foundational structure is further functionalized with a

diethylaminoethylamino side chain, which is crucial for its pharmacological activity.
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Identifier Value

IUPAC Name
N-(5,11-dihydro-benzoxepino[3,4-b]pyridin-11-

yl)-N',N'-diethylethane-1,2-diamine

Molecular Formula C₁₉H₂₅N₃O

SMILES
CCN(CC)CCNC1C2=C(COC3=CC=CC=C13)N

=CC=C2

InChI

InChI=1S/C19H25N3O/c1-3-22(4-2)13-12-21-

19-15-9-7-11-20-17(15)14-23-18-10-6-5-8-

16(18)19/h5-11,19,21H,3-4,12-14H2,1-2H3

InChIKey BXCYELSSZNDSFJ-UHFFFAOYSA-N

CAS Number 113302-01-5

Physicochemical and Spectroscopic Properties
Detailed experimental data regarding the physical and chemical properties of KW-5805, such

as melting point, boiling point, solubility, and pKa, are not extensively reported in the available

scientific literature. Similarly, comprehensive spectroscopic data (¹H-NMR, ¹³C-NMR, Mass

Spectrometry, and IR) for the definitive characterization of KW-5805 are not publicly

accessible. For research purposes, these properties would need to be determined

experimentally.

Pharmacological Properties
KW-5805 was primarily investigated as an anti-ulcer agent, demonstrating a dual mechanism

of action involving both gastric mucosal protection (cytoprotection) and a weak antisecretory

effect.

Mechanism of Action
The anti-ulcer effects of KW-5805 are attributed to its ability to enhance the defensive factors of

the gastric mucosa and, to a lesser extent, inhibit gastric acid secretion.
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Cytoprotective Effects: KW-5805 promotes the biosynthesis, storage, and secretion of

gastric mucus. It also improves gastric mucosal hemodynamics, which is crucial for

maintaining the integrity of the gastric lining.

Antisecretory Effects: KW-5805 exhibits a weak inhibitory effect on gastric acid secretion.

Studies in pylorus-ligated rats have shown this effect to be less potent than that of

established anti-ulcer drugs like pirenzepine and cimetidine.

The following diagram illustrates the proposed pharmacological actions of KW-5805:
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Click to download full resolution via product page

Proposed Mechanism of Action of KW-5805.

Pharmacodynamic Data
The anti-ulcer activity of KW-5805 has been quantified in various animal models. The following

table summarizes the reported median effective dose (ED₅₀) values.
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Experimental Model Parameter Measured ED₅₀ (mg/kg, p.o.)

Stress-induced ulcer (rat) Ulcer formation 1.2 - 10.0

Aspirin-induced ulcer (rat) Ulcer formation 1.2 - 10.0

Indomethacin-induced ulcer

(rat)
Ulcer formation 1.2 - 10.0

Mepirizole-induced duodenal

ulcer (rat)
Ulcer formation 1.2 - 10.0

Necrotizing agent-induced

gastric lesions (rat)
Lesion formation 4.5 - 39.8

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and evaluation of KW-5805 are

not fully available in the public domain. However, the literature describes the general

methodologies used in its pharmacological assessment.

General Workflow for In Vivo Anti-ulcer Activity
Assessment
The following diagram outlines a typical workflow for evaluating the anti-ulcer efficacy of a

compound like KW-5805 in a preclinical setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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